Cas no 2172146-89-1 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid
• CAS No: 2172146-89-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6419781
• PubChem ID: 165545725
• Update Time: 2025-05-25

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid
• 2172146-89-1
• EN300-1521340
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(25(30)29-14-19(15-29)18(2)26(31)32)8-7-13-28-27(33)34-16-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,17-19,24H,7-8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： JFOHUMAMFXBRKP-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172146-89-1, known as 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a azetidine ring, and a propanoic acid moiety. These structural features make it a valuable tool in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging its unique functional groups for targeted applications. The Fmoc group, a well-known protecting group in peptide chemistry, plays a critical role in controlling reactivity during synthesis. Its presence in this compound underscores its utility in multi-step synthesis workflows, particularly in the construction of bioactive molecules. Researchers have demonstrated that the azetidine ring contributes to the compound's stability and bioavailability, making it an attractive candidate for therapeutic agents.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. Studies have shown that the propanoic acid moiety can serve as a linker for attaching bioactive payloads, enabling the development of targeted therapies. Furthermore, the integration of the Fmoc group allows for controlled release mechanisms, enhancing the efficacy of drug delivery systems. These findings highlight the compound's versatility and its role as a building block in advanced chemical architectures.

In terms of biological activity, this compound has shown promise in preclinical studies targeting various disease states. Its ability to modulate key signaling pathways has been extensively investigated, with recent research focusing on its potential as an anticancer agent. The azetidine ring has been implicated in modulating enzyme activity, suggesting its role in inhibiting or activating critical cellular processes. Additionally, the compound's pharmacokinetic properties have been optimized through structural modifications, further enhancing its therapeutic potential.

The synthesis of this compound involves a series of carefully orchestrated reactions, including coupling reactions and protecting group strategies. The use of Fmoc as a protecting group ensures high yields and excellent control over side reactions. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, the development of efficient synthetic methods has significantly reduced waste generation during production. This aligns with current trends toward sustainable chemistry practices, emphasizing the importance of green chemistry principles in modern drug development.

In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylazetidin-3-yl}propanoic acid represents a cutting-edge chemical entity with vast potential in pharmaceutical research and beyond. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and development efforts.